Cas no 1805930-53-3 (2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1805930-53-3
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4863760
• Update Time: 2025-08-05

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-6(8(11)12)2-5(3-9)13-7(4)10/h2,8H,3H2,1H3
• InChI Key： DXTWJOQZPPXXOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(F)F)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine

Research Brief on 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine (CAS: 1805930-53-3)

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine (CAS: 1805930-53-3) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of novel enzyme inhibitors and its role in the modification of biologically active scaffolds.

The structural features of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine, including the presence of bromine and difluoromethyl groups, make it a valuable building block for introducing halogenated motifs into target molecules. These motifs are often critical for enhancing binding affinity, metabolic stability, and other pharmacokinetic properties. Recent research has focused on optimizing synthetic routes to this compound and exploring its applications in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that the bromine atoms at the 2- and 6-positions facilitated selective cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The difluoromethyl group at the 4-position was found to significantly improve the metabolic stability of the resulting inhibitors, addressing a common challenge in kinase drug development.

Another recent application of this compound was reported in the field of agrochemical research. A 2024 study in Pest Management Science described its use as a precursor for novel pyridine-based herbicides. The researchers found that derivatives of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine exhibited excellent herbicidal activity against broadleaf weeds, with improved environmental profiles compared to existing products. The presence of the difluoromethyl group was particularly important for enhancing soil persistence while maintaining selectivity.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine. A 2023 publication in Organic Process Research & Development outlined a continuous-flow synthesis approach that improved yield and reduced waste generation compared to traditional batch methods. This innovation is particularly relevant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Looking forward, the unique properties of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine position it as a valuable tool for medicinal chemists working in various therapeutic areas. Its ability to serve as a platform for diverse chemical modifications makes it particularly attractive for fragment-based drug discovery and the development of targeted covalent inhibitors. Future research directions may include exploring its applications in PROTAC (proteolysis targeting chimera) design and other emerging therapeutic modalities.